Poly(vinyl acetate)

• CAS No.: 9003-20-7
• Product Name: Poly(vinyl acetate)
• Molecular Formula: C4H6O2; CH3COOCH=CH2; CH3COOCHCH2; C4H6O2
• Molecular Weight: 86.09 g/mol
• IUPAC Name: ethenyl acetate
• Standard InChI: InChI=1S/C4H6O2/c1-3-6-4(2)5/h3H,1H2,2H3
• Standard InChIKey: XTXRWKRVRITETP-UHFFFAOYSA-N
• Impurities: Typical /USA/ specifications are: ... acidity (as acetic acid), aldehydes (as acetaldehyde), 0.005% max, water, 0.04% max ...; In western Europe, vinyl acetate produced by the gas-phase ethylene process has the following typical specifications: ... ethyl acetate, 323 mg/kg (ppm): water, 240 mg/kg (ppm); methyl acetate, 175 mg/kg (ppm); acetaldehyde, 6 mg/kg (ppm); & acrolein, 1 mg/kg (ppm).; Typical specifications for vinyl acetate in Japan are as follows: ... free acid (as acetic acid), 0.01% max; free aldehydes (as acetaldehyde), 0.05% max ... moisture, 0.2% max ...
• SMILES: CC(=O)OC=C
• Canonical SMILES: CC(=O)OC=C
• Boiling Point: 162 to 163 °F at 760 mm Hg (EPA, 1998); 72.5 °C; 72.8 °C; 72.7 °C; 162°F
• Colorform: COLORLESS, MOBILE LIQUID; Clear, colorless liquid
• Density: 0.932 at 68 °F (EPA, 1998); 0.932 at 20 °C/4 °C; Relative density (water = 1): 0.93; 0.93
• Flash Point: 18 °F (EPA, 1998); -8 °C, 18 °F (CLOSED CUP); 0.5-0.9 °C (open cup); -8 °C c.c.; 18°F
• Melting Point: -136 °F (EPA, 1998); -93.2 °C; -100°C; -136°F
• Physical Description: Vinyl acetate appears as a clear colorless liquid. Flash point 18°F. Density 7.8 lb / gal. Slightly soluble in water. Vapors are heavier than air. Vapors irritate the eyes and respiratory system. May polymerize if heated or contaminated. If polymerization occurs inside a container, the container may violently rupture. Used to make adhesives, paints, and plastics.; DryPowder, Liquid; Liquid; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a pleasant, fruity odor.; Colorless liquid with a pleasant, fruity odor. [Note: Raw material for many polyvinyl resins.]
• Description: Vinyl acetate appears as a clear colorless liquid. Flash point 18°F. Density 7.8 lb / gal. Slightly soluble in water. Vapors are heavier than air. Vapors irritate the eyes and respiratory system. May polymerize if heated or contaminated. If polymerization occurs inside a container, the container may violently rupture. Used to make adhesives, paints, and plastics.; Vinyl acetate is an industrial chemical that is produced in large amounts in the United States. It is a clear, colorless liquid with a sweet, fruity smell. It is very flammable and may be ignited by heat, sparks, or flames. Vinyl acetate is used to make other industrial chemicals. These chemicals are used mainly to make glues for the packaging and building industries. They are also used to make paints, textiles, and paper. Vinyl acetate is also used as a coating in plastic films for food packaging and as a modifier of food starch.; Vinyl acetate is an acetate ester.
• Shelf Life: ... Polymerizes in light ...
• Solubility: 2 % (NIOSH, 2016); 0.23 M; Sol in ethane, acetone, chloroform; Soluble in organic liquids; > 10% in ethyl ether; > 10% in ethanol; > 10% in benzene; At 20 °C, a saturated solution of vinyl acetate in water contains 2.0-2.4 wt % vinyl acetate, whereas a saturated solution of water in vinyl acetate contains 0.9-1.0 wt % water; at 50 °C, the solubility of vinyl acetate in water is 0.1 wt % more than at 20 °C, but the solubility of water in vinyl acetate doubles to about 2 wt %; 4.0 wt % in dilute (2.0 wt %) solution of sodium lauryl sulfate at 30 °C; In water, 27 g/L at 50 °C; In water, 20,000 mg/L at 20 °C; 20 mg/mL at 20 °C; Solubility in water, g/100ml at 20 °C: 2 (poor); 2%
• Synonyms: vinyl acetate
• Vapor Density: 3 (EPA, 1998) (Relative to Air); 3.0 (Air = 1); Relative vapor density (air = 1): 3.0; 3
• Vapor Pressure: 83 to 140 mm Hg at 68 to 86 °F (EPA, 1998); 90.16 mmHg; 90.2 mm Hg at 20 °C /extrapolated/; Vapor pressure, kPa at 20 °C: 11.7; 83 mmHg
• PubChem Compound: 7904
• Last Modified: Nov 11 2021